keto-L-sorbose 1-phosphate
Overview
Description
L-sorbose 1-phosphate(2-) is an organophosphate oxoanion obtained by deprotonation of the phosphate OH groups of L-sorbose 1-phosphate. Major microspecies at pH 7.3 It is a conjugate base of a L-sorbose 1-phosphate.
Scientific Research Applications
Analytical Challenges in Direct Oxidation of L-Sorbose
The direct platinum-catalyzed oxidation of L-sorbose, which is closely related to keto-L-sorbose 1-phosphate, has shown significant variability in selectivity among different research groups. This study highlights the discrepancies in results concerning the selectivity towards 2-keto-L-gulonic acid, a derivative of L-sorbose, questioning the comparability of reported results. The study emphasizes the need for standardized analytical methods in the oxidation process of L-sorbose and its derivatives (Grünewald, Prüße, & Vorlop, 2011).
Transport of Polyols in Higher Plants
Polyols, which include substances like keto-L-sorbose 1-phosphate, play a crucial role in the translocation of carbon skeletons and energy between source and sink organs in plants. The study dives into the transport mechanisms of polyols, emphasizing their significance in long-distance transport within plants. This research is pivotal for understanding the biological transport mechanisms and the role of polyols like keto-L-sorbose 1-phosphate in plant physiology and biochemistry (Noiraud, Maurousset, & Lemoine, 2001).
Dietary Factors in the Prevention of Dental Caries
While not directly mentioning keto-L-sorbose 1-phosphate, this study explores the impact of various dietary factors, including sugar alcohols and polyols, on dental health. It sheds light on the importance of understanding the biochemical properties of substances like keto-L-sorbose 1-phosphate in the context of oral health and dental caries prevention (Lingström et al., 2003).
Mammalian Metabolism of Erythritol
The study investigates the metabolic pathways of erythritol in mammals, highlighting the role of enzymes like sorbitol dehydrogenase, which are relevant to the metabolism of similar substances like keto-L-sorbose 1-phosphate. It offers insights into the broader implications of polyol metabolism in cardiometabolic disease risk, underlining the importance of understanding the metabolic pathways of substances like keto-L-sorbose 1-phosphate (Ortiz & Field, 2020).
properties
Product Name |
keto-L-sorbose 1-phosphate |
|---|---|
Molecular Formula |
C6H11O9P-2 |
Molecular Weight |
258.12 g/mol |
IUPAC Name |
[(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexyl] phosphate |
InChI |
InChI=1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h3,5-8,10-11H,1-2H2,(H2,12,13,14)/p-2/t3-,5+,6+/m0/s1 |
InChI Key |
ZKLLSNQJRLJIGT-OTWZMJIISA-L |
Isomeric SMILES |
C([C@@H]([C@H]([C@@H](C(=O)COP(=O)([O-])[O-])O)O)O)O |
Canonical SMILES |
C(C(C(C(C(=O)COP(=O)([O-])[O-])O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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